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Compound of Interest

Compound Name: N-Me-N-bis(PEG4-C2-Boc)

Cat. No.: B1193350 Get Quote

In-Depth Technical Guide: N-Me-N-bis(PEG4-C2-
Boc)
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Direct experimental data for the specific molecule "N-Me-N-bis(PEG4-C2-Boc)" is not readily

available in public chemical databases. This guide has been constructed based on an analysis

of its systematic name, the known properties of structurally similar compounds, and established

principles of organic chemistry. The information presented herein, particularly regarding

experimental protocols and specific quantitative data, should be considered theoretical and

requires experimental validation.

Introduction
"N-Me-N-bis(PEG4-C2-Boc)" is a bifunctional chemical linker, likely designed for applications

in bioconjugation and drug development, particularly in the field of Proteolysis Targeting

Chimeras (PROTACs). Its structure suggests a central tertiary amine with a methyl group,

connected to two polyethylene glycol (PEG) chains. Each PEG chain is composed of four

ethylene glycol units (PEG4), followed by a two-carbon (C2) spacer, and terminating in a tert-

butoxycarbonyl (Boc) protected amine group.
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The PEGylated nature of the linker is intended to enhance solubility and improve the

pharmacokinetic properties of the resulting conjugate. The terminal Boc-protected amines

provide latent reactive sites that can be deprotected under acidic conditions to reveal primary

amines, which can then be conjugated to other molecules of interest.

Proposed Chemical Structure and Properties
Based on the systematic name, the proposed chemical structure for N-Me-N-bis(PEG4-C2-
Boc) is as follows:

Summary of Estimated Chemical Properties
Quantitative data for this specific molecule is not available. The following table summarizes

estimated properties based on its constituent parts and data from structurally related

molecules.
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Property Estimated Value Basis for Estimation

Molecular Formula C33H65N3O12

Based on the proposed

structure: a central

methylamine (CH3N) with two -

(PEG4-C2-NHBoc) arms. Each

arm consists of C10H21NO5.

Molecular Weight 712.9 g/mol
Calculated from the molecular

formula.

Appearance
Colorless to light yellow oil or

liquid

Similar PEGylated linkers,

such as NH-bis(PEG4-C2-NH-

Boc), are described as

colorless to light yellow

liquids[1].

Solubility
Soluble in DMSO, DMF, DCM.

Limited solubility in water.

PEG linkers generally enhance

aqueous solubility, but the Boc

groups may decrease it.

BroadPharm lists solubility for

similar compounds in Water,

DMSO, DCM, and DMF.

Purity
>95% (as a custom

synthesized product)

Commercial suppliers of

similar custom-synthesized

linkers typically offer purities of

>95% or >96%.

Storage Conditions -20°C for long-term storage

MedChemExpress and other

suppliers recommend storing

similar PEG linkers at -20°C in

their pure form for up to 3

years. In solvent, storage at

-80°C for 6 months or -20°C

for 1 month is

recommended[1].

Potential Applications in Drug Development
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The structure of N-Me-N-bis(PEG4-C2-Boc) strongly suggests its utility as a linker in the

construction of PROTACs. PROTACs are heterobifunctional molecules that recruit an E3

ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of

the target protein by the proteasome.

Role as a PROTAC Linker
In a PROTAC molecule, the linker plays a crucial role in connecting the target protein ligand

and the E3 ligase ligand. The length, flexibility, and chemical nature of the linker are critical for

the proper formation of the ternary complex (Target Protein - PROTAC - E3 Ligase) and

subsequent ubiquitination. The two terminal Boc-protected amines on "N-Me-N-bis(PEG4-C2-
Boc)", once deprotected, could be conjugated to either the target protein ligand or the E3

ligase ligand, or potentially to two separate molecules for other applications.

Hypothetical Experimental Protocols
As this molecule is likely a custom synthesis product, a detailed, validated experimental

protocol is not publicly available. Below is a plausible, hypothetical protocol for its synthesis

based on established organic chemistry reactions.

Proposed Synthesis of N-Me-N-bis(PEG4-C2-Boc)
A common method for the synthesis of tertiary amines is the alkylation of a primary amine. In

this case, methylamine would be the starting material, and a suitable electrophile containing

the PEG4-C2-Boc moiety would be used as the alkylating agent.

4.1.1. Synthesis of the Alkylating Agent: Boc-NH-PEG4-C2-OMs (Mesylate)

The first step would be the synthesis of a PEGylated arm with a good leaving group, such as a

mesylate.

Starting Material: Commercially available Boc-NH-PEG4-CH2CH2OH.

Reaction: React Boc-NH-PEG4-CH2CH2OH with methanesulfonyl chloride (MsCl) in the

presence of a non-nucleophilic base like triethylamine (TEA) in an anhydrous solvent such

as dichloromethane (DCM).
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Work-up and Purification: Quench the reaction with a mild aqueous acid, followed by

extraction with an organic solvent. The organic layer is then washed, dried, and

concentrated. The crude product can be purified by column chromatography.

4.1.2. Alkylation of Methylamine

Reactants: Methylamine (as a solution in a suitable solvent like THF or as a gas bubbled

through the reaction mixture) and the synthesized Boc-NH-PEG4-C2-OMs.

Reaction Conditions: The alkylation of amines can sometimes lead to over-alkylation,

forming quaternary ammonium salts. To favor the formation of the tertiary amine, the

stoichiometry and reaction conditions must be carefully controlled. A stepwise addition of the

alkylating agent and the use of a suitable base to neutralize the formed acid can be

employed.

Detailed Steps:

Dissolve methylamine in a polar aprotic solvent like DMF.

Slowly add one equivalent of Boc-NH-PEG4-C2-OMs at room temperature and stir for

several hours.

After the formation of the secondary amine intermediate, add a second equivalent of Boc-

NH-PEG4-C2-OMs and continue stirring until the reaction is complete (monitored by TLC

or LC-MS).

A non-nucleophilic base, such as diisopropylethylamine (DIPEA), can be added to

scavenge the methanesulfonic acid byproduct.

Work-up and Purification: The reaction mixture is worked up by aqueous extraction. The final

product, N-Me-N-bis(PEG4-C2-Boc), is then purified by flash column chromatography.

4.1.3. Alternative Synthesis: Reductive Amination

An alternative approach is reductive amination. This would involve reacting methylamine with a

PEGylated aldehyde (Boc-NH-PEG4-C(O)H) in the presence of a reducing agent. This method

can offer better control over the degree of alkylation.
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Deprotection of the Boc Groups
To utilize the linker for conjugation, the terminal Boc groups must be removed to yield the free

primary amines.

Reagent: Trifluoroacetic acid (TFA) is commonly used for Boc deprotection.

Procedure: Dissolve the N-Me-N-bis(PEG4-C2-Boc) in a suitable solvent like

dichloromethane (DCM). Add an excess of TFA and stir at room temperature for 1-2 hours.

Work-up: The solvent and excess TFA are removed under reduced pressure. The resulting

amine salt can be neutralized with a mild base.

Mandatory Visualizations
Proposed Synthetic Pathway

Step 1: Synthesis of Alkylating Agent

Step 2: Alkylation of Methylamine

Boc-NH-PEG4-C2-OH MsCl, TEA, DCM Boc-NH-PEG4-C2-OMs
Mesylation

Boc-NH-PEG4-C2-OMs (2 eq.), DIPEA, DMFMethylamine (CH3NH2) N-Me-N-bis(PEG4-C2-Boc)
Alkylation

Click to download full resolution via product page

Caption: Proposed two-step synthesis of N-Me-N-bis(PEG4-C2-Boc).

General PROTAC Mechanism of Action
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Caption: Simplified workflow of PROTAC-mediated protein degradation.

Conclusion
While "N-Me-N-bis(PEG4-C2-Boc)" appears to be a specialized and not widely documented

chemical entity, its structure suggests a significant potential as a versatile linker in the

development of advanced therapeutics, particularly PROTACs. The information provided in this

guide, though based on theoretical analysis and data from similar compounds, offers a solid

foundation for researchers interested in the synthesis and application of this or structurally

related molecules. Experimental validation of the proposed properties and synthetic routes is a

necessary next step for its practical implementation. For those requiring this specific linker,

engaging with a custom synthesis provider is the most viable approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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